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Compound of Interest

Compound Name: o-Methoxybenzenesulphinic acid

CAS No.: 13165-78-1

Cat. No.: B080541

Get Quote

o-Anisic acid, systematically known as 2-methoxybenzoic acid, is an aromatic carboxylic acid

that serves as a pivotal intermediate in a multitude of applications, from pharmaceutical

synthesis to the fragrance industry.[1][2] Its structure, featuring a methoxy group (-OCH₃)

positioned ortho to a carboxylic acid group (-COOH) on a benzene ring, imparts a unique

combination of physical and chemical properties that are of significant interest to researchers

and drug development professionals.[3] This guide provides a comprehensive exploration of

these properties, grounded in established scientific principles and experimental data, to offer

field-proven insights for its effective application.

Molecular and Structural Characteristics
o-Anisic acid is a colorless to white crystalline solid with the molecular formula C₈H₈O₃ and a

molecular weight of 152.15 g/mol .[3][4][5] Its structure is foundational to its behavior,

influencing everything from its melting point to its reactivity.
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Caption: Molecular structure of o-Anisic Acid (2-Methoxybenzoic Acid).

X-ray diffraction studies have confirmed that in the solid state, o-anisic acid molecules form

intermolecular hydrogen-bonded dimers through their carboxyl groups.[6][7] Both the methoxy

and carboxyl groups are essentially coplanar with the benzene ring.[7] This dimerization is a

key factor influencing its crystalline structure and melting point.

Core Physical Properties
The physical characteristics of o-anisic acid are critical for determining appropriate solvents,

predicting its behavior in formulations, and designing purification strategies. Key quantitative

data are summarized below.
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Property Value Source(s)

Molecular Formula C₈H₈O₃ [2][3][4]

Molecular Weight 152.15 g/mol [3][4][5]

CAS Number 579-75-9 [1][4]

Appearance
White to off-white crystalline

solid/powder
[1][3][5]

Melting Point 98-106 °C [3][4][5]

Boiling Point ~280 °C at 760 mmHg [3][8]

Water Solubility Approx. 4-5 g/L at 25-30 °C [1][3][5]

Acidity (pKa) 4.09 [3][4]

LogP (Octanol/Water) 1.6 - 2.046 [3][9]

Density ~1.348 g/cm³ [8]

o-Anisic acid exhibits limited solubility in water but is freely soluble in common organic solvents

such as ethanol, chloroform, ethyl acetate, ether, and acetone.[1][2][3][10] This solubility profile

is consistent with its structure, which contains both a polar carboxylic acid group and a larger,

less polar methoxy-substituted benzene ring.

Spectroscopic Profile
Spectroscopic analysis is indispensable for the structural elucidation and purity assessment of

o-anisic acid.

¹H NMR: The proton NMR spectrum will characteristically show a singlet for the methoxy (-

OCH₃) protons around 3.9 ppm. The aromatic protons will appear as a complex multiplet in

the 6.9-8.1 ppm region. The acidic proton of the carboxyl group will present as a broad

singlet at a significantly downfield chemical shift (typically >10 ppm), which is exchangeable

with D₂O.

IR Spectroscopy: The infrared spectrum provides clear evidence of the key functional

groups. A broad absorption band in the 2500-3300 cm⁻¹ region is characteristic of the O-H
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stretching of the hydrogen-bonded carboxylic acid. A sharp, strong peak will appear around

1700 cm⁻¹ corresponding to the C=O (carbonyl) stretch. C-O stretching vibrations for the

ether and carboxylic acid will be visible in the 1250-1300 cm⁻¹ region, and aromatic C-H and

C=C bands will also be present.

Mass Spectrometry: Electron ionization mass spectrometry will show a molecular ion peak

(M⁺) at m/z = 152. Key fragmentation patterns often involve the loss of a methoxy group (-

OCH₃, m/z = 31) to give a fragment at m/z = 121, and the loss of a carboxyl group (-COOH,

m/z = 45) to give a fragment at m/z = 107.

Chemical Properties and Reactivity
The chemical behavior of o-anisic acid is dominated by its carboxylic acid functionality and the

influence of the methoxy group on the aromatic ring.

Acidity and the Ortho Effect
With a pKa of approximately 4.09, o-anisic acid is a weak acid.[3][4] Its acidity is notably

influenced by the "ortho effect." Generally, any group in the ortho position of benzoic acid,

regardless of its electronic nature, increases the acid strength compared to its meta and para

isomers. This is attributed to steric hindrance, where the ortho-substituent (in this case, -OCH₃)

forces the -COOH group out of the plane of the benzene ring.[11] This disrupts the coplanarity,

leading to enhanced stabilization of the carboxylate anion upon deprotonation.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://grokipedia.com/page/o_anisic_acid
https://en.wikipedia.org/wiki/O-Anisic_acid
https://www.quora.com/What-is-the-acidity-order-of-o-Anisic-acid-m-Anisic-acid-p-Anisic-acid-and-benzoic-acid
https://www.quora.com/What-is-the-acidity-order-of-o-Anisic-acid-m-Anisic-acid-p-Anisic-acid-and-benzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080541?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


o-Anisic Acid

Ortho Methoxy Group
causes steric hindrance

Carboxyl (-COOH) Group
is forced out of the plane

of the benzene ring

Resonance stabilization of the
carboxylate anion is enhanced

Increased Acidity
(Lower pKa)

Click to download full resolution via product page

Caption: The Ortho Effect in o-Anisic Acid leading to increased acidity.

Key Reactions
Reactions of the Carboxylic Acid: As a typical carboxylic acid, it readily undergoes reactions

such as:

Esterification: Reacts with alcohols in the presence of an acid catalyst to form esters. This

is a cornerstone reaction for its use in the fragrance and flavor industries.[1][2]

Acid Halide Formation: Can be converted to o-anisoyl chloride using reagents like thionyl

chloride (SOCl₂) or oxalyl chloride.

Amide Formation: Reacts with amines to form amides, a critical transformation in the

synthesis of many pharmaceutical compounds.
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Electrophilic Aromatic Substitution: The methoxy group is a strong activating, ortho-para

directing group, while the carboxylic acid group is a deactivating, meta-directing group. The

powerful activating effect of the methoxy group typically dominates, directing incoming

electrophiles to the positions ortho and para to it (positions 3 and 5).

Stability and Incompatibilities
o-Anisic acid is stable under normal laboratory conditions.[9][12] However, it is incompatible

with strong oxidizing agents and strong bases.[1][9][12] Care should be taken to avoid

conditions of intense heat, as this can lead to the formation of explosive mixtures with air.

Experimental Protocol: Potentiometric Titration for
pKa Determination
This protocol provides a reliable method for experimentally verifying the pKa of o-anisic acid. It

relies on monitoring the pH of a solution as a strong base is added, allowing for the

determination of the half-equivalence point where pH = pKa.
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Prepare 0.01 M
o-Anisic Acid Solution

Titration Setup:
Place acid solution in beaker,
add stir bar, insert pH probe

Standardize ~0.1 M
NaOH Solution

Titrate with NaOH:
Add small, precise aliquots

of NaOH titrant

Calibrate pH Meter
(pH 4, 7, 10 buffers)

Record Data:
Log pH after each addition

of NaOH

Plot Data:
Graph pH (y-axis) vs.

Volume of NaOH added (x-axis)

Determine Equivalence Point
(steepest point of curve)

Determine Half-Equivalence Point
(Volume = 1/2 Equivalence Volume)

Find pKa:
pKa = pH at the

half-equivalence point

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. guidechem.com [guidechem.com]

2. Cis-4-decenal – High-purity Aroma Chemical For Fragrance Use | Supplier
[chemicalbull.com]

3. grokipedia.com [grokipedia.com]

4. o-Anisic acid - Wikipedia [en.wikipedia.org]

5. o-Anisic acid | 579-75-9 [chemicalbook.com]

6. Page loading... [guidechem.com]

7. journals.iucr.org [journals.iucr.org]

8. sarchemlabs.com [sarchemlabs.com]

9. fishersci.com [fishersci.com]

10. o-Anisic acid | CAS:579-75-9 | High Purity | Manufacturer BioCrick [biocrick.com]

11. quora.com [quora.com]

12. o-Anisic acid - Safety Data Sheet [chemicalbook.com]

To cite this document: BenchChem. [Introduction: The Versatility of a Substituted Benzoic
Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080541/docs#introduction-the-versatility-of-a-
substituted-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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